Cas no 1445766-65-3 (N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide)
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Z2867505024
- EN300-26578425
- 1445766-65-3
- N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide
- (E)-N-[(4-ETHYLOXAN-4-YL)METHYL]-2-PHENYLETHENESULFONAMIDE
-
- Inchi: 1S/C16H23NO3S/c1-2-16(9-11-20-12-10-16)14-17-21(18,19)13-8-15-6-4-3-5-7-15/h3-8,13,17H,2,9-12,14H2,1H3/b13-8+
- InChI Key: UVPNFHKHGMVBMX-MDWZMJQESA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(NCC1(CC)CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 309.13986477g/mol
- Monoisotopic Mass: 309.13986477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.8Ų
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578425-0.05g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 0.05g |
$707.0 | 2025-03-20 | |
| Enamine | EN300-26578425-0.1g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 0.1g |
$741.0 | 2025-03-20 | |
| Enamine | EN300-26578425-0.25g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 0.25g |
$774.0 | 2025-03-20 | |
| Enamine | EN300-26578425-0.5g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 0.5g |
$809.0 | 2025-03-20 | |
| Enamine | EN300-26578425-1g |
1445766-65-3 | 90% | 1g |
$842.0 | 2023-11-13 | ||
| Enamine | EN300-26578425-2.5g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-20 | |
| Enamine | EN300-26578425-5g |
1445766-65-3 | 90% | 5g |
$2443.0 | 2023-11-13 | ||
| Enamine | EN300-26578425-10g |
1445766-65-3 | 90% | 10g |
$3622.0 | 2023-11-13 | ||
| Enamine | EN300-26578425-1.0g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 1.0g |
$842.0 | 2025-03-20 | |
| Enamine | EN300-26578425-10.0g |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide |
1445766-65-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-20 |
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide
Professional Introduction to N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide (CAS No. 1445766-65-3)
N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide, with the CAS number 1445766-65-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various applications.
The molecular structure of N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide features a sulfonamide group attached to a phenyl ring, which is further connected to an ethoxymethyl side chain. This particular arrangement of functional groups imparts distinct chemical reactivity and potential biological activity. The presence of the sulfonamide moiety is particularly noteworthy, as sulfonamides are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticonvulsant effects.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The compound N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide has been the subject of several studies aimed at exploring its pharmacological potential. These studies have focused on its ability to interact with biological targets and modulate cellular processes.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The ethoxymethyl side chain and the phenyl ring contribute to its ability to bind to specific receptors or enzymes, thereby influencing physiological pathways. This characteristic makes it an attractive candidate for drug discovery efforts.
Recent research has demonstrated that derivatives of N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide exhibit promising activities in preclinical models. These studies have highlighted its potential as a lead compound for the development of new drugs targeting various diseases. The compound's ability to cross the blood-brain barrier and reach central nervous system targets has been particularly noted, suggesting its utility in treating neurological disorders.
The synthesis of N-[(4-ethyloxan-4-yll)methyl]-2-phnylethene-l-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the sulfonamide bond, followed by the introduction of the ethoxymethyl group and the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.
The chemical properties of this compound make it suitable for further functionalization, allowing researchers to explore new derivatives with enhanced biological activity. The sulfonamide group provides a versatile handle for modifications, enabling the creation of molecules with tailored properties. This flexibility is crucial for developing drugs that can be optimized for specific therapeutic applications.
In conclusion, N-[(4-Ethyloxan--4--yl)methyl]-2--phenylethene-l--sulfonamide (CAS No. 1445766--65--3) is a compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation pharmaceuticals.
1445766-65-3 (N-[(4-ethyloxan-4-yl)methyl]-2-phenylethene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)